Cas no 1391086-45-5 (3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine)

• Product Name: 3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine
• CAS No: 1391086-45-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 4596407
• PubChem ID: 75355380
• Update Time: 2025-06-14

3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine

• Inchi： 1S/C10H14N2/c1-7-5-9-8(6-12-7)3-2-4-10(9)11/h2-4,7,12H,5-6,11H2,1H3
• InChI Key： AOZYFYVPRWQFHD-UHFFFAOYSA-N
• SMILES： C1C2=C(C(N)=CC=C2)CC(C)N1

Additional information on 3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine

Comprehensive Overview of 3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine (CAS No. 1391086-45-5): Properties, Applications, and Research Insights

3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine (CAS No. 1391086-45-5) is a specialized organic compound belonging to the tetrahydroisoquinoline class, which has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, featuring a methyl-substituted tetrahydroisoquinoline core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine", "CAS 1391086-45-5 applications", and "tetrahydroisoquinoline derivatives in drug discovery", reflecting its relevance in modern science.

The compound's molecular formula, C₁₀H₁₄N₂, highlights its potential for modular functionalization, a key feature explored in medicinal chemistry. Recent studies emphasize its role as a precursor for central nervous system (CNS) targeting agents, aligning with trending topics such as "neuropharmacology" and "blood-brain barrier permeability". Notably, its amine functionality enables covalent conjugation with other pharmacophores, a strategy widely discussed in AI-driven drug design forums and high-throughput screening methodologies.

From a synthetic perspective, 1391086-45-5 is often synthesized via Pictet-Spengler reactions or reductive amination protocols, topics frequently queried in academic databases. Its chiral center at the 3-position also sparks interest in asymmetric catalysis, a hot topic in green chemistry circles. Analytical techniques like HPLC purity analysis and NMR characterization are critical for quality control, as evidenced by search trends around "CAS 1391086-45-5 purity standards".

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing fluorescent probes due to its aromatic system. The surge in searches for "tetrahydroisoquinoline-based sensors" underscores this interdisciplinary appeal. Regulatory-wise, it complies with major chemical inventories (e.g., REACH), though users often verify "1391086-45-5 safety data" given the growing emphasis on ESG (Environmental, Social, Governance) compliance in chemical industries.

Future research directions may explore its structure-activity relationships (SAR) in GPCR modulation, a trending area in precision medicine. The compound's logP and hydrogen bonding capacity—frequently analyzed parameters in computational chemistry—position it as a candidate for fragment-based drug discovery. As the scientific community prioritizes "sustainable synthetic routes", innovations in catalytic C-H activation for derivatizing this scaffold are anticipated.

In summary, 3-methyl-1,2,3,4-tetrahydroisoquinolin-5-amine (CAS 1391086-45-5) exemplifies the convergence of traditional heterocyclic chemistry and contemporary drug development paradigms. Its versatility addresses multiple user search intents, from "mechanistic studies" to "scale-up challenges", making it a compelling subject for both industrial and academic audiences.